4-(1-Ethyl-1-hydroxy-propyl)-2-methoxy-phenol

• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 4-(3-hydroxypentan-3-yl)-2-methoxyphenol
• InChI: InChI=1S/C12H18O3/c1-4-12(14,5-2)9-6-7-10(13)11(8-9)15-3/h6-8,13-14H,4-5H2,1-3H3
• InChI Key: WATVNUSPOBZUAY-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C1=CC(=C(C=C1)O)OC)O

Description

4-(1-Ethyl-1-hydroxy-propyl)-2-methoxy-phenol is a useful research compound. Its molecular formula is C12H18O3 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1 M solution of tetrabutylammonium fluoride in tetrahydrofuran (24.7 mL, 24.7 mmol) was added to a solution of 3-[4-(t-butyl-dimethyl-silanyloxy)-3-methoxy-phenyl]-pentan-3-ol (Example 176-(2); 8.0 g, 24.7 mmol) in tetrahydrofuran (30 mL) at room temperature, and the mixture was stirred at room temperature for 30 minutes. The reaction solution was diluted with ethyl acetate. The organic layer was washed with a saturated aqueous sodium bicarbonate solution and water, dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure. The resulting residue was purified by silica gel chromatography (hexane only to hexane:ethyl acetate=1:1) to give the title compound (4.25 g, 83%).